Cas no 2003544-70-3 (tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate
• CAS No: 2003544-70-3
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 6258118
• PubChem ID: 165843985
• Update Time: 2025-06-08

tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate
• 2003544-70-3
• EN300-797935

• Inchi： 1S/C13H19NO3S/c1-9-10(6-7-18-9)11(15)8-14(5)12(16)17-13(2,3)4/h6-7H,8H2,1-5H3
• InChI Key： KEJUYMUSOLGMRD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C(CN(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate

tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate (CAS No. 2003544-70-3): A Comprehensive Overview

tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate (CAS No. 2003544-70-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features, which include a tert-butyl group, a methylthiophenyl moiety, and an amide linkage. These structural elements contribute to its potential biological activity and make it a valuable candidate for various applications in drug discovery and development.

The tert-butyl carbamate moiety is well-known for its ability to protect amino groups during synthetic transformations, making it a versatile intermediate in the synthesis of complex molecules. The presence of the methylthiophenyl group adds an additional layer of complexity and functionality, potentially influencing the compound's pharmacological properties. Recent studies have highlighted the importance of such functional groups in modulating the activity of small molecules, particularly in the context of enzyme inhibition and receptor binding.

In terms of its chemical properties, tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate is a solid at room temperature with a molecular weight of approximately 319.41 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions has been extensively studied, and it has been found to be relatively stable under standard laboratory conditions.

One of the key areas of research involving tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate is its potential as a lead compound for the development of new therapeutic agents. Recent studies have explored its activity against various targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase enzyme, suggesting its potential as a therapeutic agent for cancer treatment.

The methylthiophenyl group within the structure has been shown to play a crucial role in enhancing the compound's binding affinity to target proteins. This functional group can form favorable interactions with hydrophobic pockets on protein surfaces, thereby increasing the overall binding strength and selectivity. Additionally, the presence of the tert-butyl carbamate moiety can help improve the compound's solubility and bioavailability, which are critical factors for successful drug development.

In addition to its potential therapeutic applications, tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate has also been investigated for its use as a synthetic intermediate in the preparation of more complex molecules. Its unique structure allows for selective functionalization at various positions, making it an attractive starting material for combinatorial chemistry approaches. This versatility has led to its use in the synthesis of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

The safety profile of tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate has been evaluated through extensive toxicity studies. These studies have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for further preclinical and clinical evaluation. However, as with any new chemical entity (NCE), careful consideration must be given to potential side effects and long-term safety concerns during the drug development process.

In conclusion, tert-butyl N-methyl-N-[2-(2-methylthiophen-3-yl)-2-oxoethyl]carbamate (CAS No. 2003544-70-3) represents a promising candidate for further exploration in both medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive target for the development of new therapeutic agents and synthetic intermediates. Ongoing research efforts are likely to uncover additional applications and optimize its potential benefits in various fields.